Cas no 56309-56-9 (2-isopropylphenyl isocyanate)

2-Isopropylphenyl isocyanate is a versatile organic compound primarily used as an intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived products. Its reactive isocyanate group enables efficient incorporation into polymers, agrochemicals, and pharmaceuticals, offering precise functionalization. The isopropyl substituent enhances steric and electronic properties, influencing reactivity and stability in targeted applications. This compound is particularly valued for its role in producing high-performance coatings, adhesives, and specialty chemicals, where controlled reactivity and structural specificity are critical. Proper handling is essential due to its moisture sensitivity and potential health hazards. Suitable for industrial and research use under controlled conditions.
2-isopropylphenyl isocyanate structure
2-isopropylphenyl isocyanate structure
Product Name:2-isopropylphenyl isocyanate
CAS No:56309-56-9
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00013850
CID:56928
PubChem ID:91797
Update Time:2025-06-09

2-isopropylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-isopropylphenyl isocyanate
    • 2-Isocyanatocumene
    • 1-isocyanato-2-propan-2-ylbenzene
    • 1-Isocyanato-2-isopropylbenzene
    • o-Cumenyl isocyanate
    • A830993
    • NS00033497
    • AS-75575
    • 1-isocyanato-2-propan-2-yl-benzene
    • D95008
    • FT-0612697
    • 1-Isocyanato-2-isopropyl-benzene
    • EN300-111037
    • 1-Isocyanato-2-(Propan-2-Yl)Benzene
    • 2-Isopropylphenyl Isocyante
    • MFCD00013850
    • Benzene, 1-isocyanato-2-(1-methylethyl)-
    • 2-Isopropylphenyl isocyanate, 95%
    • SY317582
    • AKOS005169889
    • 2-ISOPROPYLPHENYLISOCYANATE
    • 1-Isocyanato-2-(1-methylethyl)benzene
    • o-Isopropylphenyl isocyanate
    • DTXSID30204852
    • UNII-6EY4ZM4AEZ
    • SCHEMBL462794
    • 56309-56-9
    • isopropylphenyl isocyanate
    • EINECS 260-105-4
    • 6EY4ZM4AEZ
    • DTXCID60127343
    • DB-021251
    • MDL: MFCD00013850
    • Inchi: 1S/C10H11NO/c1-8(2)9-5-3-4-6-10(9)11-7-12/h3-6,8H,1-2H3
    • InChI Key: MWBSQVPLYJZPTG-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC=CC=1C(C)C
    • BRN: 3588928

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.019
  • Boiling Point: 66-67 ºC (5 mmHg)
  • Flash Point: 190 ºF
  • Refractive Index: 1.524
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 29.43000
  • LogP: 2.77730
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-isopropylphenyl isocyanate Security Information

2-isopropylphenyl isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isopropylphenyl isocyanate Pricemore >>

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2-isopropylphenyl isocyanate Production Method

2-isopropylphenyl isocyanate Related Literature

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